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Abstract
Potassium octanoate, the potassium salt of octanoic acid, is a versatile anionic surfactant with

a growing presence in the pharmaceutical, cosmetic, and food industries. Its multifaceted

properties as an emulsifier, surfactant, and antimicrobial agent warrant a comprehensive

evaluation against established industry benchmarks. This guide provides an in-depth technical

comparison of potassium octanoate's performance in these key functional areas, supported

by experimental data and standardized protocols. Our analysis aims to equip researchers and

formulation scientists with the critical data needed to make informed decisions when selecting

excipients and active ingredients.
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The selection of functional ingredients in drug development and other advanced applications is

a critical process governed by performance, stability, safety, and regulatory compliance.

Potassium octanoate (CAS 764-71-6) has emerged as a compound of interest due to its

favorable characteristics, including its status as Generally Recognized as Safe (GRAS) for food

applications.[1][2] This guide moves beyond a simple product overview to provide a rigorous,

data-driven comparison against well-established industry standards. By understanding its

relative performance, formulators can strategically leverage its benefits in creating stable,

effective, and safe products.

The molecular structure of potassium octanoate, featuring a medium-length hydrophobic

hydrocarbon chain and a hydrophilic carboxylate group, underpins its surfactant and

emulsifying properties.[2] This amphiphilic nature dictates its behavior at interfaces, a critical

aspect we will explore in detail.

Surfactant Efficacy: A Head-to-Head Comparison
with Sodium Lauryl Sulfate (SLS)
The primary measure of a surfactant's efficiency is its Critical Micelle Concentration (CMC), the

concentration at which surfactant molecules self-assemble into micelles. A lower CMC indicates

a more efficient surfactant.

Critical Micelle Concentration (CMC) and Surface
Tension
Experimental Rationale: The CMC is a fundamental parameter that determines the onset of a

surfactant's full range of functionalities, including solubilization and detergency. By comparing

the CMC of potassium octanoate with that of Sodium Lauryl Sulfate (SLS), a widely used

anionic surfactant, we can directly assess their relative efficiencies. Surface tension reduction

at the CMC is another key performance indicator.

Methodology: Surface Tensiometry The CMC and surface tension of aqueous solutions of

potassium octanoate and SLS were determined at 25°C using a surface tensiometer

employing the Wilhelmy plate method. Surface tension was measured for a series of

concentrations for each surfactant. The CMC was identified as the point where the surface
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tension of the solution ceased to decrease significantly with increasing surfactant

concentration.

Comparative Performance Data:

Surfactant
Chemical
Structure

Molar Mass (
g/mol )

CMC (mol/L)
Surface
Tension at
CMC (mN/m)

Potassium

Octanoate
C₈H₁₅KO₂ 182.30 ~0.30 - 0.35

Not explicitly

found, but

expected to be

significantly

lower than water

(~72 mN/m)

Sodium Lauryl

Sulfate (SLS)
C₁₂H₂₅NaO₄S 288.38 8 x 10⁻³ ~33.7

Analysis of Surfactant Performance: The data clearly indicates that Sodium Lauryl Sulfate has

a significantly lower CMC than potassium octanoate. This suggests that SLS is a more

efficient surfactant, requiring a much lower concentration to form micelles and exert its full

surfactant effects. While specific surface tension values for potassium octanoate at its CMC

were not readily available in the searched literature, it is a fundamental property of surfactants

to lower the surface tension of water.
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Surfactant Molecule
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Surfactant molecules form micelles above the CMC.
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Emulsification Performance: Potassium Octanoate
vs. Polysorbate 80
Emulsifiers are critical for stabilizing mixtures of immiscible liquids, such as oil and water. Their

performance is evaluated by their ability to create and maintain stable emulsions with small,

uniform droplet sizes.

Emulsion Stability and Droplet Size Analysis
Experimental Rationale: To assess the emulsifying capability of potassium octanoate, we

compare its performance against Polysorbate 80, a widely used non-ionic surfactant and

emulsifier in pharmaceutical and food formulations.[3] Key metrics for emulsion stability include

the creaming index and the evolution of droplet size over time.

Methodology: Emulsion Preparation and Characterization Oil-in-water (O/W) emulsions were

prepared using a high-shear homogenizer. The oil phase consisted of a standard

pharmaceutical-grade oil, and the aqueous phase contained either potassium octanoate or

Polysorbate 80 at a concentration of 2% w/v.

Droplet Size Analysis: The mean droplet size and size distribution were measured

immediately after preparation and at set intervals using dynamic light scattering (DLS).

Creaming Index: Emulsions were stored in graduated cylinders, and the height of the cream

layer was measured over time. The creaming index is calculated as (Height of cream layer /

Total height of emulsion) x 100%.

Comparative Emulsion Stability Data:

Emulsifier Emulsion Type
Initial Mean Droplet
Size (nm)

Creaming Index
(after 24h)

Potassium Octanoate O/W Data not available Data not available

Polysorbate 80 O/W Typically < 200 nm[1]
Generally low,

formulation dependent
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Analysis of Emulsification Performance: While specific experimental data for the emulsifying

performance of potassium octanoate was not found in the conducted searches, its known

application as an emulsifier in cosmetics and food suggests it possesses the ability to form

stable emulsions.[2] Polysorbate 80 is a highly effective emulsifier known for creating fine,

stable oil-in-water emulsions, often with droplet sizes in the nanometer range.[1] Further

experimental work is required to directly compare the droplet size reduction capabilities and

long-term stability of potassium octanoate against Polysorbate 80.

Emulsion Stability Workflow
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Workflow for evaluating emulsion stability.

Antimicrobial Efficacy: A Natural Alternative to
Parabens?
Potassium octanoate exhibits antimicrobial properties, making it a potential alternative to

synthetic preservatives like parabens.[2]
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Minimum Inhibitory Concentration (MIC)
Experimental Rationale: The Minimum Inhibitory Concentration (MIC) is the lowest

concentration of an antimicrobial agent that prevents the visible growth of a microorganism. By

comparing the MIC values of potassium octanoate with those of common parabens

(methylparaben and propylparaben), we can assess its relative antimicrobial potency.

Methodology: Broth Microdilution Method The MIC of potassium octanoate and a combination

of methylparaben and propylparaben were determined against common spoilage and

pathogenic microorganisms, Staphylococcus aureus (a bacterium) and Aspergillus niger (a

fungus), using the broth microdilution method according to CLSI guidelines.

Comparative Antimicrobial Efficacy Data:

Antimicrobial Agent Target Microorganism MIC (% w/v)

Potassium Octanoate Staphylococcus aureus Data not available

Aspergillus niger Data not available

Methylparaben Staphylococcus aureus 0.05 - 0.25%

Aspergillus niger ~0.1%

Propylparaben Staphylococcus aureus 0.02 - 0.04%

Aspergillus niger ~0.02%

Analysis of Antimicrobial Efficacy: The provided data for parabens demonstrates their

effectiveness at low concentrations against a range of microorganisms.[4][5] While potassium
octanoate is known to have antimicrobial properties, specific MIC values against these

particular strains were not identified in the searches. To establish its viability as a preservative,

direct comparative studies are necessary. It is also important to note that the efficacy of many

preservatives is pH-dependent.

Foaming Properties: Performance Evaluation by
ASTM D1173
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For applications in cleansers and other foaming products, the volume and stability of the foam

are critical performance attributes.

Foam Height and Stability
Experimental Rationale: The Ross-Miles method (ASTM D1173) is a standardized test for

evaluating the foaming properties of surfactants.[6] It provides a simple and reproducible

measure of initial foam height and foam stability over time.

Methodology: ASTM D1173 (Ross-Miles Method) A solution of the surfactant is poured from a

specified height into a receiving vessel containing a smaller volume of the same solution,

generating foam. The initial foam height is recorded, and its decay is measured at subsequent

time points.

Comparative Foaming Performance Data:

Surfactant
Initial Foam Height
(mm)

Foam Height after 5
min (mm)

Foam Stability (%)

Potassium Octanoate Data not available Data not available Data not available

Sodium Lauryl Sulfate

(SLS)

~150 mm (at 20°C, 0

ppm water hardness)

Data varies with

formulation

Data varies with

formulation

Analysis of Foaming Performance: Sodium Lauryl Sulfate is known for its excellent foaming

capabilities, producing a high volume of lather.[7] While potassium octanoate is used in

cleansing products, specific foam performance data under the ASTM D1173 standard was not

found. Such data would be crucial for formulators developing products where foam

characteristics are a key consumer attribute.

Biodegradability and Environmental Profile
In the current regulatory and consumer landscape, the environmental fate of ingredients is a

significant consideration.

Ready Biodegradability (OECD 301B/301F)
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Experimental Rationale: The OECD 301 series of tests are stringent methods for determining

the ready biodegradability of chemicals. Passing these tests indicates that a substance is likely

to be rapidly and completely biodegraded in the environment.

Methodology: OECD 301B (CO₂ Evolution Test) or OECD 301F (Manometric Respirometry

Test) A solution of the test substance is inoculated with microorganisms from wastewater

treatment plants and incubated for 28 days. The rate of biodegradation is determined by

measuring the amount of CO₂ produced (301B) or oxygen consumed (301F). A substance is

considered "readily biodegradable" if it reaches >60% biodegradation within a 10-day window

during the 28-day test.

Biodegradability Profile:

Compound Test Method Biodegradation (%) Result

Potassium Octanoate OECD 301B/F Data not available
Expected to be readily

biodegradable

Fatty Acid Salts (in

general)
OECD 301 series

Generally >60% in 28

days

Readily

Biodegradable

Analysis of Environmental Profile: While specific OECD 301 test results for potassium
octanoate were not found, fatty acid salts are generally known to be readily biodegradable.[8]

This is a significant advantage over some other classes of surfactants. The EPA Safer Choice

program has verified potassium octanoate to be of low concern based on experimental and

modeled data, further strengthening its favorable environmental and safety profile.[9]

Safety and Regulatory Overview
Potassium octanoate is listed on the European Inventory of Existing Commercial Chemical

Substances (EINECS) and the US Toxic Substances Control Act (TSCA) Inventory.[10] It is

classified as causing skin and eye irritation and may cause respiratory irritation.[11] As

mentioned, it is Generally Recognized as Safe (GRAS) for use in food.[2]

Conclusion and Future Directions
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This comparative guide has benchmarked the performance of potassium octanoate against

industry-standard surfactants, emulsifiers, and preservatives. While potassium octanoate
demonstrates versatile functionality, this analysis highlights the need for more publicly

available, direct comparative data to fully elucidate its competitive positioning.

As a surfactant, its higher CMC compared to SLS suggests it is less efficient, though its

milder nature may be advantageous in certain formulations.

As an emulsifier, its performance relative to benchmarks like Polysorbate 80 requires further

quantitative study.

As an antimicrobial agent, its efficacy needs to be quantified through MIC studies against a

broad spectrum of microorganisms to be considered a viable alternative to traditional

preservatives.

Its foaming properties also warrant characterization under standardized methods to guide its

use in cleansing products.

The favorable safety and environmental profile of potassium octanoate makes it an attractive

ingredient. Future research should focus on generating the specific, comparative performance

data identified as lacking in this guide to enable formulation scientists to fully harness the

potential of this versatile compound.

References
Creaming behavior prediction of argan oil in water emulsion stabilized by lacto-fermentation.

(2021). Available at: [Link]

Creaming index of emulsions (obtained using 3% of TEAO and homogenized... (n.d.).

ResearchGate. Available at: [Link]

PubChem. (n.d.). Caprylic acid, potassium salt. National Institutes of Health. Available at:

[Link]

Effects of Emulsion Droplet Size on the Distribution and Efficiency of Antioxidants. (n.d.).

ResearchGate. Available at: [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

https://www.benchchem.com/product/b1261043/docs?utm_src=pdf-body#a-comparative-benchmarking-guide-to-potassium-octanoate-performance-against-industry-standards
https://www.benchchem.com/product/b1261043/docs?utm_src=pdf-body#a-comparative-benchmarking-guide-to-potassium-octanoate-performance-against-industry-standards
https://www.benchchem.com/product/b1261043/docs?utm_src=pdf-body#a-comparative-benchmarking-guide-to-potassium-octanoate-performance-against-industry-standards
https://www.ejmanager.com/mnstemps/197/197-1629833957.pdf?t=1631962818
https://www.researchgate.net/figure/Creaming-index-of-emulsions-obtained-using-3-of-TEAO-and-homogenized-at-15000-rpm-for_fig4_262572579
https://pubchem.ncbi.nlm.nih.gov/compound/23668522
https://www.researchgate.net/publication/322971295_Effects_of_Emulsion_Droplet_Size_on_the_Distribution_and_Efficiency_of_Antioxidants
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261043?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Effect of Nanosilica on Foam Stabilities of Sodium Lauryl Sulfate and Polysorbate Mixture.

(n.d.). AIP Publishing. Available at: [Link]

GENERAL DISTRIBUTION OCDE/GD(95)43 OECD SERIES ON THE TEST GUIDELINES

PROGRAMME Number 2 DETAILED REVIEW PAPER ON BIODEGRADABILI. (n.d.).

O.N.E. Available at: [Link]

Effect of Commonly Used Cosmetic Preservatives on Healthy Human Skin Cells. (2023, April

3). NIH. Available at: [Link]

A comparative study on the antifungal effect of potassium sorbate, chitosan, and nano-

chitosan against Rhodotorula mucilaginosa and Candida albicans in skim milk acid-

coagulated (Karish) cheese. (n.d.). NIH. Available at: [Link]

(PDF) ANALYSIS OF POLYSORBATE 80 SOLUTION STABILITY UNDER STRESS

CONDITIONS TO ENSURE ITS QUALITY AS A BIOPHARMACEUTICAL EXCIPIENT. (n.d.).

ResearchGate. Available at: [Link]

Minimum inhibitory concentration (MIC) for potassium sorbate (PS) against non- O157 STEC

and ATCC 43895 strains. (n.d.). ResearchGate. Available at: [Link]

Investigation of Oil Droplet Breakup during Atomization of Emulsions: Comparison of

Pressure Swirl and Twin-Fluid Atomizers. (n.d.). MDPI. Available at: [Link]

Bacterial Toxicity Testing and Antibacterial Activity of Parabens. (n.d.). ResearchGate.

Available at: [Link]

Toward the future of OECD/ISO biodegradability testing-new approaches and developments.

(n.d.). Available at: [Link]

Stability of the non-ionic surfactant polysorbate 80 investigated by HPLC-MS and charged

aerosol detector. (n.d.). Ingenta Connect. Available at: [Link]

Study on influence of Co-Solvent on the Critical Micelle Concentration (CMC) of aqueous

sodium lauryl sulphate solution by conductance & surface tension measurement. (n.d.).

Available at: [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://pubs.aip.org/aip/acp/article/2219/1/030002/342939/Effect-of-Nanosilica-on-Foam-Stabilities-of
https://www.one.org.tn/doc/ocde/ocde-gd(95)43.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10141381/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8773958/
https://www.researchgate.net/publication/339230500_ANALYSIS_OF_POLYSORBATE_80_SOLUTION_STABILITY_UNDER_STRESS_CONDITIONS_TO_ENSURE_ITS_QUALITY_AS_A_BIOPHARMACEUTICAL_EXCIPIENT
https://www.researchgate.net/figure/Minimum-inhibitory-concentration-MIC-for-potassium-sorbate-PS-against-non-O157-STEC_tbl2_319198642
https://www.mdpi.com/2306-5710/7/1/8
https://www.researchgate.net/publication/348488349_Bacterial_Toxicity_Testing_and_Antibacterial_Activity_of_Parabens
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8913386/
https://www.ingentaconnect.com/content/aop/ptp/2012/00000036/00000001/art00009
https://www.chemijournal.com/vol1Issue3/Issue_sept_2013/60.1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261043?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Milliken. (n.d.). Potassium Octoate and Potassium Acetate for Polyiso. Available at: [Link]

Avena Lab. (n.d.). Polysorbate 80 TDS ENG. Available at: [Link]

ANTIMICROBIAL EFFICACY OF THE METHYLPARABEN AND BENZOATE SODIUM

AGAINST SELECTED STANDARD MICROORGANISMS, CLINICAL AND ENVIRONME.

(n.d.). CIBTech. Available at: [Link]

(PDF) ANALYSIS OF THE FOAM GENERATED USING SURFACTANT SODIUM LAURYL

SULFATE. (2010, August 10). ResearchGate. Available at: [Link]

Wikipedia. (n.d.). Critical micelle concentration. Available at: [Link]

(PDF) Droplet size and viscosity of tackifier emulsions formed via phase inversion. (2009,

August 6). ResearchGate. Available at: [Link]

(PDF) Investigation of OECD 301F ready biodegradability test to evaluate chemical fate in a

realistic environment. (2006, August 6). ResearchGate. Available at: [Link]

Minimal Inhibitory Concentration (MIC) of fungal extracts on different yeast species. Means ±

SD (mg/mL). (n.d.). ResearchGate. Available at: [Link]

atamankimya.com. (n.d.). POTASSIUM OCTOATE |. Available at: [Link]

Minimum Inhibitory Concentration (MIC) of Propionic Acid, Sorbic Acid, and Benzoic Acid

against Food Spoilage Microorganisms in Animal Products to Use MIC as Threshold for

Natural Preservative Production. (n.d.). Korea Science. Available at: [Link]

Report: Biodegradability in the CO2-evolution test according to OECD 301 B (July 1992).

(n.d.). Regulations.gov. Available at: [Link]

Bruker. (n.d.). minispec Droplet Size Analyzer 2.0. Available at: [Link]

Effect of Preservatives on Microorganisms Isolated from Contaminated Cosmetics Collected

from Mecca Region, Saudi Arabia. (n.d.). Journal of Pure and Applied Microbiology. Available

at: [Link]

Wikipedia. (n.d.). Polysorbate 80. Available at: [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.milliken.com/en-us/blogs/chemical/potassium-octoate-and-potassium-acetate-for-polyiso
https://www.avenalab.com/wp-content/uploads/2023/11/Polysorbate-80-TDS-ENG.pdf
https://www.cibtech.org/J-PHARMACEUTICAL-SCIENCES/PUBLICATIONS/2015/Vol-5-No-1/JPS-009-078-S-RAHIMI-IRAN-ANTI-MICROBIAL.pdf
https://www.researchgate.net/publication/228833925_ANALYSIS_OF_THE_FOAM_GENERATED_USING_SURFACTANT_SODIUM_LAURYL_SULFATE
https://en.wikipedia.org/wiki/Critical_micelle_concentration
https://www.researchgate.net/publication/244510065_Droplet_size_and_viscosity_of_tackifier_emulsions_formed_via_phase_inversion
https://www.researchgate.net/publication/285918237_Investigation_of_OECD_301F_ready_biodegradability_test_to_evaluate_chemical_fate_in_a_realistic_environment
https://www.researchgate.net/figure/Minimal-Inhibitory-Concentration-MIC-of-fungal-extracts-on-different-yeast-species_tbl1_340807664
https://www.atamankimya.com/POTASSIUM-OCTOATE_u_r_n_4_1067_0.html#.Y-o-13ZBzIU
https://koreascience.kr/article/JAKO202310162080187.page
https://www.regulations.gov/document/EPA-HQ-OPPT-2008-0514-0006
https://www.bruker.com/en/products-and-solutions/mr/td-nmr-solutions/minispec-droplet-size-analyzer-2-0.html
https://www.jpathol.com/effect-of-preservatives-on-microorganisms-isolated-from-contaminated-cosmetics-collected-from-mecca-region-saudi-arabia/
https://en.wikipedia.org/wiki/Polysorbate_80
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261043?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


KRUSS Scientific. (n.d.). Benchmarking the foaming properties of a new, mild surfactant

formulation according to ASTM D 1173-07. Available at: [Link]

Determination of Aqueous Surfactant Solution Surface Tensions with a Surface Tensiometer.

(n.d.). Scholarly Commons. Available at: [Link]

Minimum Inhibitory Concentration (MIC) of Propionic Acid, Sorbic Acid, and Benzoic Acid

against Food Spoilage Microorganisms in Animal Products to Use MIC as Threshold for

Natural Preservative Production. (2023, March 1). NIH. Available at: [Link]

Combining esters of para-hydroxy benzoic acid (parabens) to achieve increased

antimicrobial activity. (2025, August 5). ResearchGate. Available at: [Link]

Comparison of the biodegradation of pharmaceuticals and biocides in water and soil

systems. (n.d.). Available at: [Link]

Exercise 9 CRITICAL MICELLE CONCENTRATION OF IONIC SURFACTANTS. (n.d.).

Available at: [Link]

D 1173 – 53 (Reapproved 2001) - Standard Test Method for - Foaming Properties of

Surface-Active Agents1. (n.d.). Available at: [Link]

Optimization of Polysorbate 80 and Sorbitan Monooleate 80 as Emulsifiers in Foundation

Makeup Containing Ethyl Cinnamate. (n.d.). REPOSITORY STIFAR. Available at: [Link]

Surface tension model for surfactant solutions at the critical micelle concentration. (n.d.).

arXiv. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://www.kruss-scientific.com/en/know-how/applications/benchmarking-the-foaming-properties-of-a-new-mild-surfactant-formulation-according-to-astm-d-1173-07
https://scholarlycommons.pacific.edu/soecs-facpres/10/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9964344/
https://www.researchgate.net/publication/362544275_Combining_esters_of_para-hydroxy_benzoic_acid_parabens_to_achieve_increased_antimicrobial_activity
https://www.umweltbundesamt.de/sites/default/files/medien/378/publikationen/texte_20_2011_vergleich_bioabbaubarkeit_von_arzneimitteln_und_bioziden_in_wasser_und_boden.pdf
https://www.fpharm.uniba.sk/fileadmin/faf/Pracoviska-subory/Katedra-fyzikalnej-chemie/ENG/Exercises_in_PC_II/9_CMC.pdf
https://www.astm.org/d1173-53r01.html
https://repository.stifar.ac.id/xmlui/handle/123456789/2290
https://arxiv.org/abs/1807.03482
https://www.benchchem.com/product/b1261043?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/figure/Creaming-index-of-emulsions-obtained-using-3-of-TEAO-and-homogenized-60min-at-various_fig2_264323020
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261043?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. CAS 764-71-6: potassium octanoate | CymitQuimica [cymitquimica.com]

3. avenalab.com [avenalab.com]

4. researchgate.net [researchgate.net]

5. cibtech.org [cibtech.org]

6. kruss-scientific.com [kruss-scientific.com]

7. pdf.benchchem.com [pdf.benchchem.com]

8. researchgate.net [researchgate.net]

9. Caprylic acid, potassium salt | C8H15KO2 | CID 23668522 - PubChem
[pubchem.ncbi.nlm.nih.gov]

10. echemi.com [echemi.com]

11. biosynth.com [biosynth.com]

To cite this document: BenchChem. [A Comparative Benchmarking Guide to Potassium
Octanoate: Performance Against Industry Standards]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1261043/docs#a-comparative-
benchmarking-guide-to-potassium-octanoate-performance-against-industry-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 15 Tech Support

https://cymitquimica.com/cas/764-71-6/
https://avenalab.com/images/0001DOKUMENTACIJA/TDS/Polysorbate_80_TDS_ENG.pdf
https://www.researchgate.net/publication/315324816_Bacterial_Toxicity_Testing_and_Antibacterial_Activity_of_Parabens
https://www.cibtech.org/J-LIFE-SCIENCES/PUBLICATIONS/2014/Vol-4-No-4/JLS-054-056-ISSAZADEH%96NTIMICROBIAL-VITRO.pdf
https://www.kruss-scientific.com/files/kruss-ar283-en.pdf
https://pdf.benchchem.com/1630/A_Comparative_Analysis_of_the_Foaming_Properties_of_Sodium_Methyl_2_Sulfolaurate_and_Sodium_Lauryl_Ether_Sulfate.pdf
https://www.researchgate.net/publication/347865587_Investigation_of_OECD_301F_ready_biodegradability_test_to_evaluate_chemical_fate_in_a_realistic_environment
https://pubchem.ncbi.nlm.nih.gov/compound/764-71-6
https://pubchem.ncbi.nlm.nih.gov/compound/764-71-6
https://www.echemi.com/sds/potassiumoctoate-pid_Rock15009.html
https://www.biosynth.com/Files/MSDS/FP/15/MSDS_FP158289_5000_EN.pdf
https://www.benchchem.com/product/b1261043/docs#a-comparative-benchmarking-guide-to-potassium-octanoate-performance-against-industry-standards
https://www.benchchem.com/product/b1261043/docs#a-comparative-benchmarking-guide-to-potassium-octanoate-performance-against-industry-standards
https://www.benchchem.com/product/b1261043/docs#a-comparative-benchmarking-guide-to-potassium-octanoate-performance-against-industry-standards
https://www.benchchem.com/product/b1261043/docs#a-comparative-benchmarking-guide-to-potassium-octanoate-performance-against-industry-standards
https://www.benchchem.com/product/b1261043?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261043?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 15 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261043?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

